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Cat. No.: B10827368 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Protac(H-pgds)-7 is a potent and selective proteolysis-targeting chimera (PROTAC) designed

to induce the degradation of hematopoietic prostaglandin D synthase (H-PGDS).[1][2] H-PGDS

is a key enzyme responsible for the production of prostaglandin D2 (PGD2), a mediator

involved in allergic inflammation and other immunological responses.[3][4][5] This document

provides detailed protocols for the application of Protac(H-pgds)-7 in KU812 cells, a human

basophilic cell line that endogenously expresses H-PGDS.[6][7]

Protac(H-pgds)-7 is comprised of a ligand for H-PGDS (TFC-007) and a ligand for the E3

ubiquitin ligase Cereblon (pomalidomide).[1][2] By bringing H-PGDS into proximity with

Cereblon, Protac(H-pgds)-7 facilitates the ubiquitination and subsequent proteasomal

degradation of H-PGDS, leading to a reduction in PGD2 production.[8] This makes Protac(H-
pgds)-7 a valuable tool for studying the role of H-PGDS in cellular signaling and a potential

therapeutic agent for H-PGDS-related diseases.[8]

The KU812 cell line was established from the peripheral blood of a patient with chronic

myelogenous leukemia and exhibits characteristics of immature basophilic leukocytes.[7]

These cells are a relevant model for studying allergic responses and the effects of molecules

targeting pathways active in basophils and mast cells.[5][9]
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Data Presentation
Quantitative Data Summary

Parameter Value Cell Line Reference

Protac(H-pgds)-7

DC₅₀
17.3 pM (at 24 hours) KU812 [1][2][8][10]

Protac(H-pgds)-7

Solubility
10 mg/mL in DMSO - [1][2]

Molecular Weight 742.8 g/mol - [1][10]

Signaling Pathways and Experimental Workflow
Below are diagrams illustrating the mechanism of action of Protac(H-pgds)-7 and the

experimental workflow for its use in KU812 cells.
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Caption: Mechanism of Action of Protac(H-pgds)-7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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